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The incorporation of various organic cations into metal halide perovskites has emerged as a

important strategy for tuning their optoelectronic properties and enhancing their stability. Among

these, diethylammonium bromide (DEABr) has garnered attention for its role in forming

2D/3D hybrid perovskite structures, which can significantly influence the material's

photoluminescence (PL) characteristics. This guide provides a comparative analysis of the

photoluminescence spectroscopy of perovskites incorporating DEABr, contrasted with

conventional perovskite formulations.

Data Presentation: A Comparative Look at
Photoluminescence Properties
The introduction of DEABr into perovskite films, typically through a post-treatment of a 3D

perovskite like methylammonium lead iodide (MAPbI₃), leads to the formation of a 2D capping

layer of (DEA)₂PbI₄ on top of the 3D perovskite. This hybrid structure exhibits notable changes

in its photoluminescence properties compared to the pristine 3D perovskite.
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Photoluminescenc
e Metric

Pristine MAPbI₃
Perovskite

DEABr-Treated
MAPbI₃ (2D/3D
Hybrid)

Other Organic
Cation Additives
(General Trends)

PL Peak Position
Centered around 780

nm

Often shows a slight

blue shift in the main

3D peak and may

exhibit additional

peaks at shorter

wavelengths

corresponding to the

2D phase.

Can cause blue or red

shifts depending on

the cation's size and

its effect on the

perovskite lattice.[1]

PL Intensity Baseline intensity Significantly enhanced

Generally leads to an

increase in PL

intensity through

defect passivation.

Photoluminescence

Quantum Yield

(PLQY)

Variable, often

moderate

Increased due to

passivation of surface

defects and improved

charge carrier

confinement. Can

exceed 30% with

ligand passivation.[2]

[3]

Can be significantly

enhanced, with some

quasi-2D perovskites

reaching over 80%.[3]

[4]

Charge Carrier

Lifetime (τ)

Typically in the range

of tens to hundreds of

nanoseconds

Prolonged, often by

an order of magnitude

or more, indicating

reduced non-radiative

recombination.[2][5]

Bromine doping, for

instance, has been

shown to increase

charge carrier

lifetimes by a factor of

~2.75.[6][7]

Experimental Protocols
Synthesis of DEABr-Treated 2D/3D Hybrid Perovskite
Films
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A typical method for preparing DEABr-treated perovskite films involves a two-step process:

Fabrication of the 3D Perovskite Film: A pristine 3D perovskite film, such as MAPbI₃, is first

deposited on a substrate using a solution-based method like spin-coating. For instance, a

precursor solution of PbI₂ and methylammonium iodide (MAI) in a solvent like DMF:DMSO is

spin-coated and then annealed.

DEABr Post-Treatment: A solution of diethylammonium bromide in a solvent like

isopropanol is then spin-coated onto the prepared 3D perovskite film. This is followed by a

low-temperature annealing step to facilitate the in-situ formation of the 2D (DEA)₂PbI₄

capping layer.

Photoluminescence Spectroscopy Measurements
Steady-State Photoluminescence (PL) Spectroscopy:

Excitation Source: A continuous-wave (CW) laser (e.g., 405 nm or 532 nm) is commonly

used.[8] A xenon arc lamp with a monochromator can also be employed for wavelength-

dependent measurements.[9]

Detection System: The emitted light is collected and focused into a spectrometer equipped

with a CCD detector. For quantitative measurements of PLQY, an integrating sphere is used

to capture all emitted photons.[2][9]

Procedure: The sample is placed in the measurement chamber, and the excitation source is

directed onto the film. The emitted photoluminescence is collected by the detector and

plotted as intensity versus wavelength.

Time-Resolved Photoluminescence (TRPL) Spectroscopy:

Excitation Source: A pulsed laser with a high repetition rate and short pulse duration (e.g.,

picosecond or femtosecond laser) is used to excite the sample.

Detection System: A time-correlated single-photon counting (TCSPC) system or a streak

camera is used to measure the decay of the photoluminescence intensity over time.
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Procedure: The sample is excited with a laser pulse, and the arrival times of the emitted

photons are recorded. By accumulating data from many pulses, a histogram of photon arrival

times is constructed, which represents the PL decay curve. This decay curve is then fitted

with an appropriate model (e.g., a bi-exponential decay) to extract the charge carrier

lifetimes.[10]

Mandatory Visualization
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Experimental Workflow for PL Analysis of DEABr-Treated Perovskites
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Experimental Workflow Diagram

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7801147?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Effect of DEABr on Perovskite Photoluminescence
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DEABr's Influence on PL

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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